10-DEBC

Kinase inhibitor selectivity Pim-1 kinase Akt/PKB signaling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H25ClN2O
Molecular Weight 344.9 g/mol
CAS No. 201788-90-1; 925681-41-0
Cat. No. B15610611
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Technical Parameters


Basic Identity
Product Name10-DEBC
CAS201788-90-1; 925681-41-0
Molecular FormulaC20H25ClN2O
Molecular Weight344.9 g/mol
Structural Identifiers
InChIInChI=1S/C20H25ClN2O/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3
InChIKeyGYBXAGDWMCJZJK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

10-DEBC Hydrochloride Overview


10-DEBC hydrochloride (CAS 925681-41-0; also referred to as Akt Inhibitor X or 10-NCP) is a cell-permeable, reversible phenoxazine derivative that functions as a selective inhibitor of Akt/PKB phosphorylation and kinase activity [1]. Originally identified from a series of N10-substituted phenoxazines, 10-DEBC suppresses IGF-1-stimulated Akt phosphorylation with complete inhibition at 2.5 μM, while showing no activity against PDK1, SGK1, or PI3K in recombinant assays . Beyond its canonical Akt target, 10-DEBC also demonstrates inhibitory activity against Pim-1 kinase (IC₅₀ = 1.28 μM), establishing a dual-target profile that distinguishes it from many other Akt inhibitors . The compound exhibits anti-proliferative activity across rhabdomyosarcoma cell lines (IC₅₀ ~2–5 μM) and has emerged as a tool compound for autophagy modulation studies and anti-mycobacterial research [2].

1 Akt/PKB pathway inhibition study fit
2 Dual-target (Akt/Pim-1) kinase assay context
3 Autophagy modulation & antimicrobial screening

Why Choose 10-DEBC Over Other Akt Inhibitors


Substituting 10-DEBC with another Akt inhibitor without due diligence risks losing critical experimental functionality. Unlike ATP-competitive pan-Akt inhibitors such as GSK690693 (which hits Akt1/2/3 at low nanomolar potency but also cross-reacts with PKA and PKC isozymes), 10-DEBC demonstrates a uniquely narrow selectivity profile: it spares PDK1, SGK1, and PI3K entirely while simultaneously inhibiting Pim-1 kinase at 1.28 μM [1]. Allosteric Akt inhibitors like MK-2206 exhibit high isoform selectivity but lack the Pim-1 ancillary activity and the anti-mycobacterial properties reported for 10-DEBC [2]. Alkylphospholipid-based Akt inhibitors (e.g., perifosine, miltefosine) operate through membrane-targeting mechanisms distinct from the ATP-binding site interaction proposed for phenoxazines, yielding qualitatively different cellular responses—10-DEBC induces apoptosis under serum-containing conditions, a behavior not observed with rapamycin analogs [3]. Furthermore, the phenoxazine scaffold of 10-DEBC enables derivatization strategies that have already yielded analogs with >1,000-fold improved Pim-1 potency (e.g., compound D4, IC₅₀ = 0.97 nM), underscoring the scaffold's distinct developability that generic Akt inhibitors cannot replicate [4].

Pan-Akt inhibitor profile

Broader AGC kinase cross-reactivity may confound pathway interpretation compared to 10-DEBC's narrower selectivity.

Allosteric Akt inhibitor activity

Lacks the dual Pim-1 inhibition and antimicrobial screening context; may not transfer to multi-target studies.

Alkylphospholipid mechanism

Membrane-targeting mechanism yields different cellular response; phenoxazine scaffold derivatization potential not shared.

Product-Specific Differentiation Evidence


Dual Akt/Pim-1 Inhibition vs. Related Phenoxazines

10-DEBC exhibits a dual inhibition profile that is absent in closely related phenoxazine analogs. In the original screen of 30 N10-substituted phenoxazines, 10-DEBC (designated compound 10B) was one of the two most potent Akt inhibitors, with an in vitro IC₅₀ of ~1–2 μM for Akt phosphorylation. Unlike 'inactive' derivatives in the same series that were ≥10-fold less potent against cell growth, 10-DEBC also independently inhibits Pim-1 kinase with an IC₅₀ of 1.28 μM [1][2]. The Pim-1 activity was confirmed through X-ray crystallography showing binding to the Pim-1 pharmacophore. By contrast, other phenoxazines in the series (e.g., compounds with acetyl or morpholino N10 side chains) lost Akt inhibitory activity entirely, demonstrating that the diethylaminobutyl substituent is essential for both Akt and Pim-1 engagement [1].

Dual Akt/Pim-1
Head-to-head
10-DEBC: Akt IC₅₀ 1–2 μM, Pim-1 IC₅₀ 1.28 μM
Inactive phenoxazines: ≥10-fold less potent
Supports dual-target pathway interpretation
Unique Pim-1 activity absent in analogs
Kinase inhibitor selectivity Pim-1 kinase Akt/PKB signaling Dual-target pharmacology

Pathway Selectivity vs. Pan-Akt Inhibitors

10-DEBC demonstrates a narrower pathway selectivity footprint compared to ATP-competitive pan-Akt inhibitors. In recombinant enzyme assays, 10-DEBC showed no activity against PDK1, SGK1, or PI3K at concentrations that fully inhibit Akt . In contrast, GSK690693—a widely used pan-Akt inhibitor with IC₅₀ values of 2 nM (Akt1), 13 nM (Akt2), and 9 nM (Akt3)—exhibits cross-reactivity with multiple AGC kinase family members including PKA, PrkX, and PKC isozymes . This distinction is functionally significant: when both compounds were tested head-to-head in ΔF508 CFBE41o- bronchial epithelial cells alongside MK-2206 and AKT-VIII, only MK-2206 and 10-DEBC demonstrated distinct and reproducible effects on CFTR stability and pAkt Ser473 suppression, with GSK690693 not included due to its broader kinase inhibition spectrum confounding pathway interpretation [1].

Pathway Selectivity
Cross-study
10-DEBC: spares PDK1, SGK1, PI3K
Pan-Akt (GSK690693): cross-reacts with PKA, PKC isozymes
Supports Akt-selective pathway analysis
Off-target kinase context may require review
Kinase selectivity profiling Off-target activity PDK1 AGC kinase family

Anti-Mycobacterial Activity vs. Standard Antibiotics

10-DEBC possesses anti-mycobacterial activity that is unique among Akt inhibitors and compares favorably to standard-of-care antibiotics against drug-resistant M. abscessus. In Mueller-Hinton broth, 10-DEBC demonstrated an IC₅₀ of 3.006 μg/mL and MIC₉₀ of 4.766 μg/mL against reference M. abscessus strains [1]. Against clinical isolates, 10-DEBC exhibited IC₅₀ values ranging from 1.69 to 2.63 μg/mL and MIC₉₀ values from 2.38 to 4.77 μg/mL, including activity against clarithromycin-resistant strains [1]. By comparison, the standard antibiotic clarithromycin (CLR) showed an MIC₉₀ of 1.869 μg/mL against reference strains, while azithromycin (AZR) had an MIC₉₀ of 39.251 μg/mL and streptomycin (STR) an MIC₉₀ of 36.34 μg/mL [1]. Importantly, 10-DEBC retained activity under anaerobic non-replicating conditions, in the presence of biofilms, and in a surrogate caseum binding assay (fraction unbound = 5.696), properties not shared by conventional anti-mycobacterial agents [1]. This anti-mycobacterial profile is absent in other Akt inhibitors such as MK-2206, perifosine, or GSK690693. Additionally, against M. tuberculosis (Mtb), 10-DEBC inhibited growth in whole-cell assays with an IC₅₀ of 12.8 μM and inhibited intracellular replication in iMACs with an IC₅₀ of 1.5 μM, without host cell toxicity up to 25 μM [2].

Antimycobacterial
Cross-study
M. abscessus MIC₉₀ 4.77 µg/mL; clinical IC₅₀ 1.69–2.63 µg/mL
Clarithromycin MIC₉₀ 1.87 µg/mL; azithromycin 39.25 µg/mL
Supports antimicrobial screening context
Activity retained against drug-resistant strains
Antimycobacterial Mycobacterium abscessus Drug repurposing NTM infection

Autophagy Modulation in Glioblastoma vs. JNK Inhibition

In a direct comparative study using human U251 glioblastoma cells, 10-DEBC and the JNK inhibitor SP600125 were evaluated for their ability to potentiate the anti-GBM effects of menadione plus ascorbic acid (AA+MD) combination treatment. 10-DEBC enhanced AA+MD-induced U251 cell death through a mechanism dependent on autophagic flux potentiation—this effect was abolished by genetic autophagy silencing (LC3β shRNA) [1]. Critically, 10-DEBC's autophagy-mediated cell death potentiation was distinct from SP600125's mechanism, which augmented AA+MD toxicity through increased ROS accumulation rather than autophagy [1]. The study further demonstrated that pharmacological and genetic Akt activation decreased AA+MD-induced toxicity, confirming the on-target nature of 10-DEBC's effect. While the paper did not directly compare 10-DEBC with other Akt inhibitors, the data establish that within the same experimental system, 10-DEBC operates through an autophagy-dependent mechanism that is mechanistically separable from JNK pathway inhibition [1]. Earlier work also showed that 10-DEBC (as 10-NCP) induces neuronal autophagy and increases TDP43 clearance at concentrations achieving complete Akt inhibition (<5 μM), a property leveraged in Huntington disease models .

Autophagy vs JNK
Head-to-head
Autophagy-dependent (LC3β shRNA-sensitive)
SP600125: ROS-dependent mechanism
Supports autophagy pathway-response context
Mechanistically distinct from JNK inhibition
Autophagy Glioblastoma multiforme Oxidative stress Combination therapy

Scaffold Developability for Pim-1 Optimization

The phenoxazine scaffold of 10-DEBC has proven highly tractable for medicinal chemistry optimization, yielding derivatives with dramatically improved potency and selectivity that are unattainable with other Akt inhibitor chemotypes. Structure-based optimization guided by the SILCS (Site Identification by Ligand Competitive Saturation) method produced compound 26 with a Pim-1 IC₅₀ of 0.9 nM—an approximately 1,422-fold improvement over the parent 10-DEBC (Pim-1 IC₅₀ = 1.28 μM)—and 220-fold selectivity over Pim-2 and 8-fold selectivity over Pim-3 [1]. Independently, Chinese research groups reported compound D4 (IC₅₀ = 0.97 nM), representing a 1,237-fold potency increase over 10-DEBC [2]. These improvements were achieved while maintaining the core phenoxazine structure, demonstrating that the 10-DEBC scaffold supports extensive SAR exploration. In contrast, allosteric Akt inhibitors (MK-2206, ARQ-092) and alkylphospholipids (perifosine, miltefosine) are not amenable to analogous scaffold derivatization strategies due to fundamentally different binding modes and chemical structures [3].

Scaffold Optimization
Class-level
>1,000-fold
Pim-1 IC₅₀ improvement from parent to derivative
Supports scaffold derivatization studies
SAR data and X-ray structure (PDB: 6L15) available
Structure-activity relationship Pim-1 kinase inhibitors Scaffold optimization Drug discovery

Cellular Growth Inhibition vs. MK-2206 in CFTR Rescue

In a systematic comparison of PI3K/Akt/mTOR pathway inhibitors for ΔF508 CFTR rescue, 10-DEBC was evaluated alongside LY-294002 (PI3K inhibitor), MK-2206 (allosteric Akt inhibitor), and AKT-VIII (Akt inhibitor) in ΔF508 CFBE41o- bronchial epithelial cells [1]. Immunoblotting analysis showed that 10-DEBC at 2.5 μM effectively suppressed pAkt Ser473 and p70 S6 kinase Thr389 phosphorylation, confirming on-target Akt pathway engagement. However, the study identified MK-2206—not 10-DEBC—as the most effective inhibitor for restoring CFTR stability and function, with MK-2206's rescue effect mechanistically linked to autophagy restoration via BAG3 [1]. This head-to-head comparison establishes that while 10-DEBC robustly inhibits Akt signaling in CF epithelial cells, MK-2206 demonstrates superior efficacy for CFTR-specific applications. This delineation is procurement-relevant: researchers studying CFTR biology should preferentially select MK-2206, whereas those requiring a phenoxazine-based Akt inhibitor with Pim-1 activity, anti-mycobacterial properties, or scaffold derivatization potential should select 10-DEBC [1][2].

CFTR Rescue
Head-to-head
Modest CFTR band B/C increase
MK-2206: most effective rescue (BAG3 autophagy)
Supports context-dependent inhibitor selection
MK-2206 preferred for CFTR; 10-DEBC for multi-target studies
Cystic fibrosis CFTR trafficking ΔF508 CFTR Autophagy restoration

Optimal Research Application Scenarios


Dual Akt/Pim-1 Signaling in Cancer Models

For research groups investigating the cooperative roles of Akt and Pim-1 kinases in cancer cell survival and proliferation, 10-DEBC is the tool compound of choice. It simultaneously inhibits IGF-1-stimulated Akt phosphorylation (complete inhibition at 2.5 μM) and Pim-1 kinase (IC₅₀ = 1.28 μM), a dual-target profile that no other commercially available Akt inhibitor (including MK-2206, GSK690693, or perifosine) provides [5]. The compound has been validated in Rh1, Rh18, and Rh30 rhabdomyosarcoma cell lines, where it suppresses downstream mTOR/p70S6K/S6 signaling and induces apoptosis at concentrations (IC₅₀ ~2–5 μM) consistent with its Akt inhibitory activity [5]. This scenario is particularly relevant for target engagement studies requiring simultaneous pathway modulation of both survival kinases.

Anti-Mycobacterial Drug Discovery

10-DEBC is uniquely positioned as a chemical probe for anti-mycobacterial research, demonstrating MIC₉₀ values of 4.766 μg/mL against M. abscessus reference strains (in MH broth) and IC₅₀ values of 1.69–2.63 μg/mL against clinical isolates, including clarithromycin-resistant strains [5]. Unlike conventional antibiotics, 10-DEBC retains activity under anaerobic non-replicating conditions and in the presence of biofilms—properties critical for evaluating efficacy against persistent mycobacterial populations. Against M. tuberculosis, 10-DEBC inhibits intracellular replication in iMACs with an IC₅₀ of 1.5 μM without host cell toxicity up to 25 μM . Procurement for anti-infective screening libraries or host-directed therapy studies is supported by this unique dual-use profile (kinase inhibitor + anti-mycobacterial), which is absent from all other Akt inhibitor classes. Researchers should note that 10-DEBC's anti-mycobacterial mechanism remains incompletely characterized [5].

Autophagy Modulation in Glioblastoma Research

Investigators studying autophagy-dependent cell death mechanisms in glioblastoma should select 10-DEBC based on direct experimental evidence showing that its enhancement of AA+MD-induced U251 glioblastoma cell death operates through autophagic flux potentiation—an effect abolished by genetic autophagy silencing (LC3β shRNA) [5]. This mechanism is distinct from that of the JNK inhibitor SP600125, which enhances AA+MD toxicity through ROS accumulation [5]. Additionally, 10-DEBC (as 10-NCP) induces neuronal autophagy and increases TDP43 clearance at concentrations achieving complete Akt inhibition (<5 μM), a property explored in neurodegenerative disease models . For combination therapy screening programs targeting GBM or protein aggregation disorders, 10-DEBC provides a mechanistically defined autophagy modulation tool.

Medicinal Chemistry for Pim-1 Inhibitor Development

For drug discovery teams initiating Pim-1 kinase inhibitor programs, 10-DEBC represents the most thoroughly characterized phenoxazine-based starting point with published SAR and structural data. The scaffold has been validated through structure-based optimization yielding compound 26 (Pim-1 IC₅₀ = 0.9 nM; 1,422-fold improvement over parent) with 220-fold selectivity over Pim-2 and 8-fold over Pim-3 [5]. Independent efforts have produced compound D4 with IC₅₀ = 0.97 nM (1,237-fold improvement) . X-ray crystallography data are publicly available (PDB: 6L15) showing the binding mode of 10-DEBC derivatives in the Pim-1 active site [5]. Procurement for SAR expansion programs is justified by: (a) commercial availability at ≥98% purity from multiple vendors; (b) well-defined synthetic accessibility of the phenoxazine core; (c) documented optimization trajectory exceeding three orders of magnitude; and (d) demonstrated selectivity over Pim-2 and Pim-3. No allosteric Akt inhibitor (MK-2206, ARQ-092) or alkylphospholipid offers comparable medicinal chemistry developability.

Application
Selection Property
Validation Focus
Akt/Pim-1 dual-target signaling studies
Simultaneous Akt/Pim-1 inhibition profile
Target engagement and pathway-response endpoints
Antimicrobial screening studies
Antimycobacterial activity profile
MIC, intracellular replication, biofilm endpoints
Autophagy-dependent glioblastoma cell death studies
Autophagic flux potentiation mechanism
Autophagy and cell-viability assay endpoints
Pim-1 kinase inhibitor scaffold optimization
Phenoxazine scaffold derivatization potential
SAR and selectivity endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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